Cas no 2418662-90-3 (1-4-(1-aminocyclopropyl)piperidin-1-yl-2-(1,2-benzothiazol-3-yl)ethan-1-one hydrochloride)
1-4-(1-aminocyclopropyl)piperidin-1-yl-2-(1,2-benzothiazol-3-yl)ethan-1-one hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- EN300-26676612
- 1-[4-(1-aminocyclopropyl)piperidin-1-yl]-2-(1,2-benzothiazol-3-yl)ethan-1-one hydrochloride
- 1-[4-(1-Aminocyclopropyl)piperidin-1-yl]-2-(1,2-benzothiazol-3-yl)ethanone;hydrochloride
- 2418662-90-3
- 1-4-(1-aminocyclopropyl)piperidin-1-yl-2-(1,2-benzothiazol-3-yl)ethan-1-one hydrochloride
-
- MDL: MFCD32679840
- Inchi: 1S/C17H21N3OS.ClH/c18-17(7-8-17)12-5-9-20(10-6-12)16(21)11-14-13-3-1-2-4-15(13)22-19-14;/h1-4,12H,5-11,18H2;1H
- InChI Key: XXBKKGJOSWHEEA-UHFFFAOYSA-N
- SMILES: Cl.S1C2C=CC=CC=2C(CC(N2CCC(CC2)C2(CC2)N)=O)=N1
Computed Properties
- Exact Mass: 351.1172112g/mol
- Monoisotopic Mass: 351.1172112g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 432
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 87.5Ų
1-4-(1-aminocyclopropyl)piperidin-1-yl-2-(1,2-benzothiazol-3-yl)ethan-1-one hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26676612-0.05g |
1-[4-(1-aminocyclopropyl)piperidin-1-yl]-2-(1,2-benzothiazol-3-yl)ethan-1-one hydrochloride |
2418662-90-3 | 90.0% | 0.05g |
$336.0 | 2025-03-20 | |
| Enamine | EN300-26676612-0.1g |
1-[4-(1-aminocyclopropyl)piperidin-1-yl]-2-(1,2-benzothiazol-3-yl)ethan-1-one hydrochloride |
2418662-90-3 | 90.0% | 0.1g |
$499.0 | 2025-03-20 | |
| Enamine | EN300-26676612-0.25g |
1-[4-(1-aminocyclopropyl)piperidin-1-yl]-2-(1,2-benzothiazol-3-yl)ethan-1-one hydrochloride |
2418662-90-3 | 90.0% | 0.25g |
$714.0 | 2025-03-20 | |
| Enamine | EN300-26676612-0.5g |
1-[4-(1-aminocyclopropyl)piperidin-1-yl]-2-(1,2-benzothiazol-3-yl)ethan-1-one hydrochloride |
2418662-90-3 | 90.0% | 0.5g |
$1125.0 | 2025-03-20 | |
| Enamine | EN300-26676612-1.0g |
1-[4-(1-aminocyclopropyl)piperidin-1-yl]-2-(1,2-benzothiazol-3-yl)ethan-1-one hydrochloride |
2418662-90-3 | 90.0% | 1.0g |
$1442.0 | 2025-03-20 | |
| Enamine | EN300-26676612-2.5g |
1-[4-(1-aminocyclopropyl)piperidin-1-yl]-2-(1,2-benzothiazol-3-yl)ethan-1-one hydrochloride |
2418662-90-3 | 90.0% | 2.5g |
$2828.0 | 2025-03-20 | |
| Enamine | EN300-26676612-5.0g |
1-[4-(1-aminocyclopropyl)piperidin-1-yl]-2-(1,2-benzothiazol-3-yl)ethan-1-one hydrochloride |
2418662-90-3 | 90.0% | 5.0g |
$4184.0 | 2025-03-20 | |
| Enamine | EN300-26676612-10.0g |
1-[4-(1-aminocyclopropyl)piperidin-1-yl]-2-(1,2-benzothiazol-3-yl)ethan-1-one hydrochloride |
2418662-90-3 | 90.0% | 10.0g |
$6205.0 | 2025-03-20 | |
| Enamine | EN300-26676612-1g |
1-[4-(1-aminocyclopropyl)piperidin-1-yl]-2-(1,2-benzothiazol-3-yl)ethan-1-one hydrochloride |
2418662-90-3 | 90% | 1g |
$1442.0 | 2023-09-12 | |
| Enamine | EN300-26676612-5g |
1-[4-(1-aminocyclopropyl)piperidin-1-yl]-2-(1,2-benzothiazol-3-yl)ethan-1-one hydrochloride |
2418662-90-3 | 90% | 5g |
$4184.0 | 2023-09-12 |
1-4-(1-aminocyclopropyl)piperidin-1-yl-2-(1,2-benzothiazol-3-yl)ethan-1-one hydrochloride Related Literature
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
Additional information on 1-4-(1-aminocyclopropyl)piperidin-1-yl-2-(1,2-benzothiazol-3-yl)ethan-1-one hydrochloride
Comprehensive Overview of 1-4-(1-aminocyclopropyl)piperidin-1-yl-2-(1,2-benzothiazol-3-yl)ethan-1-one hydrochloride (CAS No. 2418662-90-3)
The compound 1-4-(1-aminocyclopropyl)piperidin-1-yl-2-(1,2-benzothiazol-3-yl)ethan-1-one hydrochloride (CAS No. 2418662-90-3) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, combining a piperidine core with a benzothiazole moiety, make it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential role in modulating neurological pathways, given the presence of the aminocyclopropyl group, which is known to influence receptor binding affinity.
In recent years, the demand for novel compounds like 1-4-(1-aminocyclopropyl)piperidin-1-yl-2-(1,2-benzothiazol-3-yl)ethan-1-one hydrochloride has surged due to the growing focus on precision medicine and targeted drug delivery. This compound's hydrochloride salt form enhances its solubility, making it more suitable for formulation development. Scientists are exploring its potential in addressing conditions related to neurodegenerative diseases, a hot topic in modern medical research. The benzothiazole fragment, in particular, is associated with antioxidant and anti-inflammatory properties, which align with current trends in combating oxidative stress-related disorders.
The synthesis of CAS No. 2418662-90-3 involves multi-step organic reactions, with careful attention to the introduction of the aminocyclopropyl group. This step is critical for ensuring the compound's bioactivity. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its purity and structural integrity. The compound's stability under various pH conditions is also a key area of study, as it determines its suitability for oral or injectable formulations.
From a commercial perspective, 1-4-(1-aminocyclopropyl)piperidin-1-yl-2-(1,2-benzothiazol-3-yl)ethan-1-one hydrochloride is primarily supplied to research institutions and pharmaceutical companies engaged in drug discovery. Its CAS registry number (2418662-90-3) ensures precise identification in global chemical databases, facilitating collaboration and regulatory compliance. The compound's potential applications in central nervous system (CNS) drug development are particularly noteworthy, as CNS disorders remain a major unmet medical need worldwide.
Ongoing studies are investigating the pharmacokinetic profile of CAS No. 2418662-90-3, including its absorption, distribution, metabolism, and excretion (ADME) properties. These studies are essential for understanding its therapeutic window and potential side effects. The compound's interaction with blood-brain barrier (BBB) transporters is another area of active research, given its relevance to treating brain-related conditions. As the scientific community continues to unravel its mechanisms of action, 1-4-(1-aminocyclopropyl)piperidin-1-yl-2-(1,2-benzothiazol-3-yl)ethan-1-one hydrochloride may emerge as a key player in next-generation therapeutics.
2418662-90-3 (1-4-(1-aminocyclopropyl)piperidin-1-yl-2-(1,2-benzothiazol-3-yl)ethan-1-one hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)